Cas no 1806234-87-6 (2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806234-87-6
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4838920
• Update Time: 2025-06-10

2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C10H10F3NO4/c1-5-3-7(18-10(11,12)13)6(4-8(15)16)9(14-5)17-2/h3H,4H2,1-2H3,(H,15,16)
• SMILES： FC(OC1C=C(C)N=C(C=1CC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806234-87-6)

2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid, with the CAS number 1806234-87-6, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with a methoxy group, a methyl group, and a trifluoromethoxy group, along with an acetic acid moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The development of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid has been driven by its potential applications in the treatment of various diseases. Recent studies have highlighted its role in modulating specific biological pathways, making it a promising candidate for drug discovery and development. The compound's ability to interact with key enzymes and receptors has been extensively investigated, providing valuable insights into its mechanism of action.

In terms of chemical synthesis, 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid can be synthesized through a series of well-defined steps. The synthesis typically involves the construction of the pyridine ring followed by the introduction of the methoxy, methyl, and trifluoromethoxy substituents. The final step involves the attachment of the acetic acid moiety. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid have been thoroughly characterized. It is a white crystalline solid with a molecular weight of 295.15 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Additionally, it has been found to be stable under standard laboratory conditions, ensuring its reliability in experimental settings.

One of the key areas of research involving 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid is its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid has also been explored for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism behind this activity is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic profile of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid has been evaluated in animal models. Results from these studies indicate that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further clinical development.

Toxicity studies have also been conducted to assess the safety profile of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid. In vitro assays using human liver microsomes have shown that the compound does not exhibit significant cytotoxicity at therapeutic concentrations. Additionally, in vivo studies in rodents have not reported any major adverse effects at doses relevant to clinical use.

The potential therapeutic applications of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid are further supported by its ability to cross the blood-brain barrier (BBB). This property is particularly important for treating neurological disorders where drug delivery to the brain is crucial. Preclinical studies have demonstrated that the compound can effectively penetrate the BBB and exert its pharmacological effects in brain tissues.

In conclusion, 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806234-87-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable physicochemical properties, and promising preclinical data make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences.